N-acetyl-beta-D-galactosaminyl-(1->4)-beta-D-galactosyl-(1->4)-beta-D-glucosyl-(1<->1')-N-stearoylsphingosine

• IUPAC Name: N-[(E,2S,3R)-1-[(2R,3R,4R,5S,6R)-5-[(2S,3R,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]octadecanamide
• InChI: InChI=1S/C56H104N2O18/c1-4-6-8-10-12-14-16-18-19-21-23-25-27-29-31-33-44(64)58-39(40(63)32-30-28-26-24-22-20-17-15-13-11-9-7-5-2)37-71-55-50(69)48(67)53(42(35-60)73-55)76-56-51(70)49(68)52(43(36-61)74-56)75-54-45(57-38(3)62)47(66)46(65)41(34-59)72-54/h30,32,39-43,45-56,59-61,63,65-70H,4-29,31,33-37H2,1-3H3,(H,57,62)(H,58,64)/b32-30+/t39-,40+,41+,42+,43+,45+,46-,47+,48+,49+,50+,51+,52-,53+,54-,55+,56-/m0/s1
• InChI Key: FOCMISOLVPZNSV-CYSIEEFGSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)NC(=O)C)O)O)O)O)C(C=CCCCCCCCCCCCCC)O
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)NC(=O)C)O)O)O)O)[C@@H](/C=C/CCCCCCCCCCCCC)O
• Molecular Formula: C56H104N2O18
• Molecular Weight: 1093.4 g/mol

Description

N-acetyl-beta-D-galactosaminyl-(1->4)-beta-D-galactosyl-(1->4)-beta-D-glucosyl-(1<->1')-N-stearoylsphingosine is an N-acetyl-beta-D-galactosaminyl-(1->4)-beta-D-galactosyl-(1->4)-beta-D-glucosylceramide in which the ceramide N-acyl group is specified as stearoyl.

Scientific Research Applications

Brain Gangliosides and Development

Gangliosides, glycosphingolipids containing sialic acid, are crucial in brain development. Variants like N-acetyl-galactosaminyl-β(1–4)galactosyl-β(1–4)glucosyl-β(1–1)ceramide play a role in the composition and function of brain gangliosides, influencing neurological development and function (Tettamanti, 1971).

Glycolipids in Human Erythrocyte Membranes

A glycolipid similar to N-acetyl-beta-D-galactosaminyl-(1->4)-beta-D-galactosyl-(1->4)-beta-D-glucosyl-(1<->1')-N-stearoylsphingosine has been identified in human erythrocyte membranes, suggesting a possible precursor role in the formation of blood group-active glycolipids (Ando et al., 1976).

Role in Biosynthesis of Glycoconjugates

This compound plays a role in the biosynthesis of glycoconjugates, as indicated by its presence in human serum. It's involved in transferring 2-acetamido-2-deoxy-D-glucose to terminal nonreducing beta-D-galactosyl residues in disaccharides, oligosaccharides, glycoproteins, and glycolipids (Yates & Watkins, 1983).

Glycosphingolipid β-galactosidases in Rat Brain

Studies on rat brain homogenates show that glycosphingolipid β-galactosidases, which use substrates like galactosyl-N-acetylgalactosaminyl-galactosyl-glucosylceramide, are crucial for understanding brain biochemistry and potential neurological disorders (Miyatake Tadashi & Suzuki Kunihiko, 1974).

Thermostable beta-N-acetylhexosaminidase in Bacillus stearothermophilus

Research on thermostable beta-N-acetylhexosaminidase in Bacillus stearothermophilus, which hydrolyzes C-4 beta-anomeric bonding of compounds like N-acetylchitooligosaccharides, demonstrates the enzyme's potential in biotechnological applications, including glycosphingolipid processing (Sakai et al., 1994).